(Z)-2-(4-methoxybenzylidene)-6-(2-oxopropoxy)benzofuran-3(2H)-one
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Description
(Z)-2-(4-methoxybenzylidene)-6-(2-oxopropoxy)benzofuran-3(2H)-one is a useful research compound. Its molecular formula is C19H16O5 and its molecular weight is 324.332. The purity is usually 95%.
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Scientific Research Applications
Benzophenone Derivatives and UV Radiation Absorption
Research on benzophenone derivatives, such as Benzophenone-3, highlights their utility in absorbing ultraviolet (UV) radiation, which suggests potential applications for compounds like "(Z)-2-(4-methoxybenzylidene)-6-(2-oxopropoxy)benzofuran-3(2H)-one" in sunscreen formulations or materials designed to offer protection against UV radiation. These compounds penetrate the skin and can be found in urine, indicating systemic exposure and metabolic processing in humans and animals. Studies have explored their percutaneous absorption and disposition after dermal administration, providing insights into their bioavailability and metabolic pathways (Gonzalez et al., 2006), (Okereke et al., 1994).
Bio-Based Materials and Polymer Chemistry
The synthesis of fully bio-based benzoxazine monomers and their copolymerization, as investigated in studies on compounds like 3-furfuryl-8-methoxy-3,4-dihydro-2H-1,3-benzoxazine, points to the relevance of benzofuran derivatives in developing sustainable materials. These compounds show potential in enhancing the properties of bio-based polymers, including thermal stability and cross-linking density, suggesting similar applications for "this compound" in materials science and engineering (Wang et al., 2012).
Natural Product Synthesis and Biological Activity
The isolation and synthesis of benzofuran derivatives from natural sources, such as endophytic fungi, and their potential biological activities, including antimicrobial and antitumor effects, indicate a broad area of interest for scientific research. These studies reveal the structural diversity and bioactivity potential of benzofuran compounds, suggesting that "this compound" could also possess interesting biological properties worth exploring (Xia et al., 2011).
Properties
IUPAC Name |
(2Z)-2-[(4-methoxyphenyl)methylidene]-6-(2-oxopropoxy)-1-benzofuran-3-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H16O5/c1-12(20)11-23-15-7-8-16-17(10-15)24-18(19(16)21)9-13-3-5-14(22-2)6-4-13/h3-10H,11H2,1-2H3/b18-9- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MIALRXAXGHESEN-NVMNQCDNSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)COC1=CC2=C(C=C1)C(=O)C(=CC3=CC=C(C=C3)OC)O2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(=O)COC1=CC2=C(C=C1)C(=O)/C(=C/C3=CC=C(C=C3)OC)/O2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H16O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
324.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.